Cas no 160790-15-8 (Cyclopentanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Cyclopentanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 160790-15-8
• MF: C₁₆H₂₂O₄S
• MW: 310.408483982086
• CID: 146482
• PubChem ID: 178046
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester
• Cyclopentanecarboxylic acid, 1-((4-methylphenyl)sulfonyl)-, 1-methylethyl ester
• propan-2-yl 1-(4-methylphenyl)sulfonylcyclopentane-1-carboxylate
• 160790-15-8
• DTXSID00167001

• Inchi： 1S/C16H22O4S/c1-12(2)20-15(17)16(10-4-5-11-16)21(18,19)14-8-6-13(3)7-9-14/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key： ZJFXBQVTEYWQHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1(C(=O)OC(C)C)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 310.12396
• Monoisotopic Mass: 310.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44